N,N-dimethyl-2-{[3'-(piperidin-1-ylcarbonyl)biphenyl-2-yl]oxy}ethanamine

• IUPAC Name: [3-[2-[2-(dimethylamino)ethoxy]phenyl]phenyl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C22H28N2O2/c1-23(2)15-16-26-21-12-5-4-11-20(21)18-9-8-10-19(17-18)22(25)24-13-6-3-7-14-24/h4-5,8-12,17H,3,6-7,13-16H2,1-2H3
• InChI Key: QHPQCRROGHPTRX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCOC1=CC=CC=C1C2=CC(=CC=C2)C(=O)N3CCCCC3
• Molecular Formula: C22H28N2O2
• Molecular Weight: 352.5 g/mol

Description

N,N-dimethyl-2-{[3'-(piperidin-1-ylcarbonyl)biphenyl-2-yl]oxy}ethanamine, also known as DMPEA, is a chemical compound that has been the subject of scientific research in recent years. It belongs to the class of amphetamines and has been found to have potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry.

Mechanism of Action

N,N-dimethyl-2-{[3'-(piperidin-1-ylcarbonyl)biphenyl-2-yl]oxy}ethanamine acts as a substrate for VMAT and is transported into vesicles in the presynaptic neuron along with monoamine neurotransmitters. It has been found to inhibit the uptake of monoamines into vesicles, leading to an increase in their extracellular concentration. This property of N,N-dimethyl-2-{[3'-(piperidin-1-ylcarbonyl)biphenyl-2-yl]oxy}ethanamine has been utilized to study the regulation of monoamine neurotransmitter release and the effects of various drugs on this process.
Biochemical and Physiological Effects:
N,N-dimethyl-2-{[3'-(piperidin-1-ylcarbonyl)biphenyl-2-yl]oxy}ethanamine has been found to increase the extracellular concentration of dopamine and serotonin in the brain, leading to an increase in their neurotransmitter activity. It has also been found to have an effect on the release of other neurotransmitters such as norepinephrine and acetylcholine. These effects of N,N-dimethyl-2-{[3'-(piperidin-1-ylcarbonyl)biphenyl-2-yl]oxy}ethanamine have been utilized to study the role of monoamine neurotransmitters in various physiological processes such as mood regulation, reward, and addiction.

Advantages and Limitations for Lab Experiments

The use of N,N-dimethyl-2-{[3'-(piperidin-1-ylcarbonyl)biphenyl-2-yl]oxy}ethanamine in laboratory experiments has several advantages, including its ability to selectively increase the extracellular concentration of monoamine neurotransmitters without affecting their synthesis or degradation. However, the use of N,N-dimethyl-2-{[3'-(piperidin-1-ylcarbonyl)biphenyl-2-yl]oxy}ethanamine also has several limitations, including its potential toxicity and the need for specialized equipment and expertise for its handling and use.

Future Directions

The potential applications of N,N-dimethyl-2-{[3'-(piperidin-1-ylcarbonyl)biphenyl-2-yl]oxy}ethanamine in neuroscience research are vast, and several future directions can be explored. These include the study of the effects of N,N-dimethyl-2-{[3'-(piperidin-1-ylcarbonyl)biphenyl-2-yl]oxy}ethanamine on the regulation of monoamine neurotransmitter release in different brain regions and under different physiological conditions. Additionally, the use of N,N-dimethyl-2-{[3'-(piperidin-1-ylcarbonyl)biphenyl-2-yl]oxy}ethanamine in the development of new drugs for the treatment of neurological and psychiatric disorders such as depression and schizophrenia can also be explored. Finally, the use of N,N-dimethyl-2-{[3'-(piperidin-1-ylcarbonyl)biphenyl-2-yl]oxy}ethanamine in the study of the effects of various drugs on monoamine neurotransmitter release can also be a promising direction for future research.
Conclusion:
In conclusion, N,N-dimethyl-2-{[3'-(piperidin-1-ylcarbonyl)biphenyl-2-yl]oxy}ethanamine is a chemical compound that has been the subject of extensive scientific research in recent years. Its potential applications in neuroscience research are vast, and its ability to selectively increase the extracellular concentration of monoamine neurotransmitters has made it a useful tool in the study of neurotransmitter release and regulation. However, its potential toxicity and the need for specialized equipment and expertise for its handling and use are important considerations that need to be taken into account.

Synthesis Methods

The synthesis of N,N-dimethyl-2-{[3'-(piperidin-1-ylcarbonyl)biphenyl-2-yl]oxy}ethanamine involves the reaction of 3-(piperidin-1-ylcarbonyl)biphenyl-2-ol with N,N-dimethylethylenediamine in the presence of a base such as potassium carbonate. The resulting product is then purified using column chromatography to obtain N,N-dimethyl-2-{[3'-(piperidin-1-ylcarbonyl)biphenyl-2-yl]oxy}ethanamine in its pure form.

Scientific Research Applications

N,N-dimethyl-2-{[3'-(piperidin-1-ylcarbonyl)biphenyl-2-yl]oxy}ethanamine has been studied extensively for its potential use as a tool in neuroscience research. It has been found to act as a substrate for the vesicular monoamine transporter (VMAT), which is responsible for the transport of monoamine neurotransmitters such as dopamine and serotonin into vesicles in the presynaptic neuron. This property of N,N-dimethyl-2-{[3'-(piperidin-1-ylcarbonyl)biphenyl-2-yl]oxy}ethanamine has been utilized to study the function of VMAT and its role in neurotransmitter release.